1-(1,1-dioxidotetrahydrothiophen-3-yl)-6-oxo-N-(5,6,7,8-tetrahydro-4H-cyclohepta[d][1,3]thiazol-2-yl)-1,4,5,6-tetrahydropyridazine-3-carboxamide

• Molecular Formula: C17H22N4O4S2
• Molecular Weight: 410.5 g/mol
• IUPAC Name: 1-(1,1-dioxothiolan-3-yl)-6-oxo-N-(5,6,7,8-tetrahydro-4H-cyclohepta[d][1,3]thiazol-2-yl)-4,5-dihydropyridazine-3-carboxamide
• InChI: InChI=1S/C17H22N4O4S2/c22-15-7-6-13(20-21(15)11-8-9-27(24,25)10-11)16(23)19-17-18-12-4-2-1-3-5-14(12)26-17/h11H,1-10H2,(H,18,19,23)
• InChI Key: GITBHYSDZFWQHY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(CC1)SC(=N2)NC(=O)C3=NN(C(=O)CC3)C4CCS(=O)(=O)C4

Description

1-(1,1-dioxidotetrahydrothiophen-3-yl)-6-oxo-N-(5,6,7,8-tetrahydro-4H-cyclohepta[d][1,3]thiazol-2-yl)-1,4,5,6-tetrahydropyridazine-3-carboxamide is a complex organic compound with potential applications in various scientific fields. This compound features a unique structure that includes a dioxidotetrahydrothiophenyl group, a cycloheptathiazolyl group, and a tetrahydropyridazine carboxamide group, making it an interesting subject for research and development.

Preparation Methods

The synthesis of 1-(1,1-dioxidotetrahydrothiophen-3-yl)-6-oxo-N-(5,6,7,8-tetrahydro-4H-cyclohepta[d][1,3]thiazol-2-yl)-1,4,5,6-tetrahydropyridazine-3-carboxamide involves multiple steps, each requiring specific reaction conditions and reagentsIndustrial production methods may involve optimization of these steps to improve yield and purity, as well as the use of scalable reaction conditions and equipment .

Chemical Reactions Analysis

1-(1,1-dioxidotetrahydrothiophen-3-yl)-6-oxo-N-(5,6,7,8-tetrahydro-4H-cyclohepta[d][1,3]thiazol-2-yl)-1,4,5,6-tetrahydropyridazine-3-carboxamide can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

This compound has potential applications in several scientific research areas, including chemistry, biology, medicine, and industry. In chemistry, it can be used as a building block for the synthesis of more complex molecules. In biology and medicine, it may serve as a lead compound for the development of new drugs or as a tool for studying biological processes. In industry, it could be used in the development of new materials or as a catalyst in chemical reactions .

Mechanism of Action

The mechanism of action of 1-(1,1-dioxidotetrahydrothiophen-3-yl)-6-oxo-N-(5,6,7,8-tetrahydro-4H-cyclohepta[d][1,3]thiazol-2-yl)-1,4,5,6-tetrahydropyridazine-3-carboxamide involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used. For example, it may interact with enzymes or receptors to modulate their activity, leading to changes in cellular processes .

Comparison with Similar Compounds

When compared to similar compounds, 1-(1,1-dioxidotetrahydrothiophen-3-yl)-6-oxo-N-(5,6,7,8-tetrahydro-4H-cyclohepta[d][1,3]thiazol-2-yl)-1,4,5,6-tetrahydropyridazine-3-carboxamide stands out due to its unique structure and potential applications. Similar compounds include those with dioxidotetrahydrothiophenyl, cycloheptathiazolyl, or tetrahydropyridazine carboxamide groups, but they may differ in their specific arrangements and functional groups. This uniqueness can lead to different chemical and biological properties, making this compound a valuable addition to the field of research .